Cas no 69614-06-8 ((2S)-2-amino-3-(1-methyl-1H-imidazol-4-yl)propanoic acid dihydrochloride)

• Product Name: (2S)-2-amino-3-(1-methyl-1H-imidazol-4-yl)propanoic acid dihydrochloride
• CAS No: 69614-06-8
• MF: C₇H₁₃Cl₂N₃O₂
• MW: 242.103019475937
• CID: 500877
• PubChem ID: 42614498
• Update Time: 2025-04-19

(2S)-2-amino-3-(1-methyl-1H-imidazol-4-yl)propanoic acid dihydrochloride Chemical and Physical Properties

Names and Identifiers

• L-Histidine, 1-methyl-,dihydrochloride (9CI)
• (2S)-2-amino-3-(1-methylimidazol-4-yl)propanoic acid,dihydrochloride
• (S)-2-AMINO-3-(1-METHYL-1H-IMIDAZOL-4-YL)-PROPIONIC ACID 2HCL
• 1-METHYL-L-HISTIDINE DIHYDROCHLORIDE
• (2S)-2-amino-3-(1-methyl-1H-imidazol-4-yl)propanoic acid dihydrochloride
• 1-Methyl-L-histidine--hydrogen chloride (1/2)
• (S)-2-Amino-3-(1-methyl-1H-imidazol-4-yl)propanoic acid dihydrochloride
• CS-0223862
• H-His(1-Me)-OH.2HCl
• Z3005524545
• L-Histidine,1-methyl-,dihydrochloride(9ci)
• (2S)-2-amino-3-(1-methylimidazol-4-yl)propanoic acid;dihydrochloride
• DTXSID90655129
• SCHEMBL3843450
• AKOS027378259
• (S)-2-AMINO-3-(1-METHYL-1H-IMIDAZOL-4-YL)-PROPIONICACID2HCL
• EN300-1168702
• 69614-06-8

• Inchi： 1S/C7H11N3O2.2ClH/c1-10-3-5(9-4-10)2-6(8)7(11)12;;/h3-4,6H,2,8H2,1H3,(H,11,12);2*1H/t6-;;/m0../s1
• InChI Key： WODJFJZGWWJHNW-ILKKLZGPSA-N
• SMILES： Cl.Cl.OC([C@H](CC1=CN(C)C=N1)N)=O

Computed Properties

• Exact Mass: 241.03800
• Monoisotopic Mass: 241.0384821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• PSA: 81.14000
• LogP: 1.67880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives